1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one
Overview
Description
1-(2,3-Difluorophenyl)-2,2-difluoroethan-1-one (DFDFE) is a fluorinated compound with a variety of uses. It is a versatile compound that has been studied for its potential applications in various fields, including organic synthesis, pharmaceuticals, and materials science. DFDFE is a colorless liquid at room temperature and has a boiling point of 78°C. It is a highly reactive compound and is used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one is not yet fully understood. It is believed that the compound acts as an electron-withdrawing group, which can be used to modify the reactivity of other compounds. By modifying the reactivity of other compounds, 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one can be used to control the reactivity of organic reactions, allowing for the synthesis of a wide range of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one are not yet fully understood. Studies have shown that the compound is not toxic to humans and does not exhibit any genotoxic effects. However, further studies are needed to determine the potential long-term effects of 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one on humans and other organisms.
Advantages and Limitations for Lab Experiments
1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one has several advantages for use in laboratory experiments. It is a highly reactive compound, which makes it ideal for use as a reagent in organic synthesis. It is also a colorless liquid at room temperature, which makes it easy to handle and store. However, 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one is a highly reactive compound, which can make it difficult to work with in some experiments. In addition, it is not yet fully understood how 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one interacts with other compounds, which can limit its usefulness in some experiments.
Future Directions
There are several potential future directions for the study of 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one. Further studies are needed to better understand the biochemical and physiological effects of the compound. In addition, studies are needed to investigate the potential applications of 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one in the pharmaceutical and materials science industries. Finally, research is needed to develop safer and more efficient methods of synthesizing the compound.
Synthesis Methods
1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,3-difluorobenzaldehyde and 1,1-difluoroethanol in the presence of a base, such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution reaction, in which the oxygen atom of the aldehyde is replaced by the fluorine atom of the ethanol. The reaction of these two compounds produces the desired 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one in good yield.
Scientific Research Applications
1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one has been studied for its potential applications in various fields, including organic synthesis, pharmaceuticals, and materials science. In organic synthesis, 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one can be used as a reagent in the synthesis of a variety of compounds, including fluorinated polymers, heterocyclic compounds, and organometallic compounds. In the pharmaceutical industry, 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one has been studied for its potential use as a pharmaceutical intermediate and as a starting material for the synthesis of fluorinated drugs. In materials science, 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one has been studied for its potential use in the fabrication of high-performance polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-difluorophenylacetic acid", "thionyl chloride", "2,2-difluoroethanol", "potassium hydroxide", "acetic anhydride", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "2,3-difluorophenylacetic acid is reacted with thionyl chloride to form 2,3-difluorophenylacetyl chloride.", "2,2-difluoroethanol is reacted with potassium hydroxide to form potassium 2,2-difluoroethoxide.", "2,3-difluorophenylacetyl chloride is reacted with potassium 2,2-difluoroethoxide to form 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-ol.", "1-(2,3-difluorophenyl)-2,2-difluoroethan-1-ol is reacted with acetic anhydride and sodium bicarbonate to form 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-acetate.", "1-(2,3-difluorophenyl)-2,2-difluoroethan-1-acetate is reacted with magnesium sulfate to form 1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one." ] } | |
CAS RN |
1386985-57-4 |
Product Name |
1-(2,3-difluorophenyl)-2,2-difluoroethan-1-one |
Molecular Formula |
C8H4F4O |
Molecular Weight |
192.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
